Cas no 1807022-06-5 (Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate)

• Product Name: Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate
• CAS No: 1807022-06-5
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• CID: 4938877
• Update Time: 2025-05-20

Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate

• Inchi： 1S/C11H11ClN2O2/c1-16-11(15)4-8-9(6-14)7(5-13)2-3-10(8)12/h2-3H,4-5,13H2,1H3
• InChI Key： XMIAARYBLQLHAD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(CN)C(C#N)=C1CC(=O)OC

Computed Properties

• Exact Mass: 238.0509053 g/mol
• Monoisotopic Mass: 238.0509053 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 76.1
• Molecular Weight: 238.67

Additional information on Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate

Professional Introduction to Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate (CAS No. 1807022-06-5)

Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate, identified by its Chemical Abstracts Service (CAS) number 1807022-06-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif, combines a carboxylate ester group with an aromatic ring system substituted by both an amino and a cyano functional group, positioned at the 3rd and 6th positions respectively. The presence of these distinct chemical functionalities makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate is characterized by a phenyl ring that serves as the core aromatic scaffold. This ring is halogenated at the 6th position with a chlorine atom, which enhances its reactivity in various chemical transformations. Additionally, the 3rd position is occupied by an aminomethyl group, which introduces both a basic nitrogen atom and a hydrocarbon chain. The cyano group at the 2nd position further contributes to the compound's reactivity, making it amenable to nucleophilic additions and other substitution reactions.

In recent years, there has been growing interest in developing new pharmaceuticals that target complex biological pathways. Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate has emerged as a valuable building block in this context. Its unique structural features allow for the facile introduction of additional functional groups, enabling the synthesis of heterocyclic compounds that mimic natural products or bioactive molecules. Such derivatives have shown promise in preclinical studies as potential inhibitors of enzymes involved in inflammatory and metabolic disorders.

The utility of this compound extends beyond its role as a synthetic intermediate. Researchers have leveraged its structural motifs to develop novel ligands for receptor binding studies. For instance, derivatives of Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate have been investigated as potential modulators of G-protein coupled receptors (GPCRs), which are critical targets for many therapeutic interventions. The presence of both basic and electronegative substituents on the aromatic ring enhances interactions with these receptors, providing a scaffold for rational drug design.

Recent advancements in computational chemistry have further highlighted the significance of Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate. Molecular modeling studies have demonstrated that its structural features can be optimized to improve binding affinity and selectivity for specific biological targets. These insights have guided the design of next-generation compounds with enhanced pharmacological properties. Moreover, computational methods have been employed to predict potential side effects and metabolic pathways, ensuring that new drug candidates are developed with safety in mind.

The synthesis of Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate itself is an intricate process that requires careful optimization to achieve high yields and purity. Traditional synthetic routes often involve multi-step sequences that include chlorination, cyanation, and esterification reactions. However, recent innovations in synthetic methodologies have enabled more streamlined approaches, reducing the number of steps while maintaining or even improving efficiency. These advancements are particularly important in industrial settings where cost-effectiveness and scalability are paramount.

In conclusion, Methyl 3-aminomethyl-6-chloro-2-cyanophenylacetate (CAS No. 1807022-06-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for synthesizing complex bioactive molecules, while its reactivity allows for diverse chemical transformations. The growing body of research on this compound underscores its importance in drug discovery and development efforts aimed at addressing unmet medical needs.